Cas no 2228497-41-2 (3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228497-41-2
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6108407
• PubChem ID: 165693218
• Update Time: 2025-08-03

3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1902708
• 3-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228497-41-2

• Inchi： 1S/C14H25NO4/c1-8(9-10(11(16)17)14(9,5)6)15(7)12(18)19-13(2,3)4/h8-10H,1-7H3,(H,16,17)
• InChI Key： XDNBTJJAMFZTCM-UHFFFAOYSA-N
• SMILES： OC(C1C(C(C)N(C(=O)OC(C)(C)C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228497-41-2 and Product Name: 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

The compound identified by the CAS number 2228497-41-2 and the product name 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a cyclopropane ring and a tert-butoxy carbonyl (Boc) group, make it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies in the realm of drug discovery have highlighted the importance of cyclopropane-containing molecules due to their ability to modulate biological pathways in novel ways. The cyclopropane ring in this compound introduces rigidity to the molecular structure, which can influence interactions with biological targets. This rigidity is often exploited in medicinal chemistry to achieve higher binding affinity and selectivity. Moreover, the presence of a Boc group provides a site for protective group chemistry, allowing for controlled synthesis and functionalization of the molecule.

The amine functional group at the 1-position of the cyclopropane ring is another critical feature that enhances the compound's potential as a pharmacophore. This amine can participate in various interactions with biological targets, including hydrogen bonding and ionic interactions. The specific arrangement of atoms around this amine, including the methylamino side chain, contributes to the compound's overall physicochemical properties, such as solubility and metabolic stability.

In the context of modern drug development, compounds like 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid are being explored for their potential in treating a variety of diseases. For instance, research has indicated that cyclopropane derivatives may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The combination of structural elements such as the Boc-protected amine and the cyclopropane core suggests that this compound could be a lead candidate for further development into a therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butoxy carbonyl group is particularly critical, as it not only protects the amine but also influences subsequent chemical transformations. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve optimal results. These methods are essential for producing complex molecules like this one with high enantiomeric purity.

Once synthesized, the biological evaluation of 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves rigorous testing against various biological targets. High-throughput screening (HTS) platforms are often used to identify potential binding interactions with enzymes and receptors relevant to disease pathways. Additionally, computational modeling techniques can predict how this molecule might interact with biological targets based on its three-dimensional structure.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable building block for more complex molecules, allowing chemists to explore new chemical space through derivatization and analog design. The structural motifs present in this compound—such as the cyclopropane ring and the Boc-protected amine—can be modified to optimize pharmacokinetic properties or enhance target specificity.

Recent advancements in synthetic methodologies have made it possible to generate complex molecules like this one more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing are being increasingly adopted in drug development pipelines to improve scalability and reduce costs. These innovations are particularly relevant for compounds that require multiple synthetic steps or sensitive reaction conditions.

The future prospects for 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid and similar derivatives remain promising. As our understanding of disease mechanisms grows, so does our ability to design molecules that can modulate these pathways effectively. The integration of artificial intelligence (AI) into drug discovery is also accelerating progress by enabling faster screening and design iterations based on large datasets.

In conclusion, compounds like 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by CAS No. 2228497-41-2, represent a frontier in medicinal chemistry research. Their unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues in this area, we can expect further breakthroughs that will shape the future of drug development.